Cas no 1040661-65-1 (2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 1040661-65-1
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 5507464
• Update Time: 2025-06-09

2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,3,4,5,6-pentamethyl-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-7-quinolinyl]-
• 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• InChI Key： LZOSZPYJYAXROD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)CC)(=O)=O)=C(C)C(C)=C(C)C(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Introduction to 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide (CAS No. 1040661-65-1)

2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1040661-65-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzene ring sulfonamide moiety linked to a tetrahydroquinoline scaffold. The presence of multiple methyl substituents and an acylated tetrahydroquinoline group contributes to its unique chemical properties and potential biological activities.

The structural composition of 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The sulfonamide group is a well-known pharmacophore in drug discovery, often employed for its ability to form hydrogen bonds and stabilize carboxylate groups in protein structures. This feature makes it particularly valuable in the development of small-molecule inhibitors and modulators. The tetrahydroquinoline core is another critical component of the molecule, known for its presence in various bioactive natural products and synthetic drugs. Its aromatic system provides a stable platform for further functionalization and interaction with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide represents a promising candidate in this domain due to its complex structural architecture. The acylated tetrahydroquinoline moiety introduces additional functional groups that can modulate the compound's solubility, bioavailability, and metabolic stability. These attributes are crucial for optimizing drug-like properties and ensuring effective delivery to target tissues.

One of the most compelling aspects of 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have explored its utility in generating derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, modifications at the sulfonamide nitrogen or the acylated position could lead to compounds with altered binding affinities or selectivity for specific biological targets. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at addressing unmet medical needs.

The sulfonamide group in 2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide has been extensively studied for its role in modulating enzyme activity and receptor interactions. Sulfonamides are known to exhibit inhibitory effects on various metabolic pathways by competing with natural substrates or covalently modifying target proteins. This mechanism has been exploited in the development of antibiotics (e.g., sulfamethoxazole), anti-inflammatory agents (e.g., celecoxib), and even antiviral drugs (e.g., darunavir). The presence of multiple methyl groups in this compound may further enhance its interactions with biological targets by increasing hydrophobicity or altering electronic distribution.

The tetrahydroquinoline scaffold is another key feature that contributes to the compound's potential therapeutic applications. Tetrahydroquinolines are found in numerous bioactive natural products and synthetic drugs used to treat conditions ranging from infections to neurological disorders. Their ability to interact with a wide range of biological targets makes them valuable scaffolds for drug design. In particular, 2-methyltetrahydroquinoline derivatives have shown promise as kinase inhibitors and antitumor agents due to their ability to disrupt aberrant signaling pathways involved in cancer progression.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2, 3, 4, 5, 6-pentamethyl-N-(1-propanoyl-$ { -}$ { }$ { }$ { }$ { }$ { }$ { }$ { }$ { }$ { }$ $)-{ benzene}-{ }$ $)-{ sulfonamide}$ $with various biological targets with remarkable accuracy.$ These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity.$ For example,$ computational studies have suggested that subtle changes at the sulfonamide nitrogen or the acylated position could enhance interactions with specific enzymes or receptors.$ Such findings are instrumental in guiding experimental efforts aimed at optimizing lead compounds into viable drug candidates.$

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